Cas no 1172893-08-1 (3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1172893-08-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 842274
• PubChem ID: 44118259
• Update Time: 2024-11-03

3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(sec-Butyl)-1-methyl-1H-pyrazole-4-carbaldehyde
• 1-methyl-3-(1-methylpropyl)-1H-Pyrazole-4-carboxaldehyde
• 3-butan-2-yl-1-methylpyrazole-4-carbaldehyde
• 3-SEC-BUTYL-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 3-(butan-2-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• DTXSID80656802
• 3-SEC-BUTYL-1-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE,97%
• AKOS006304154
• EN300-1301131
• CS-0295571
• 1H-Pyrazole-4-carboxaldehyde, 1-methyl-3-(1-methylpropyl)-
• 1172893-08-1
• AS-50141
• DB-060989
• O11052

• MDL： MFCD10699218
• Inchi： 1S/C9H14N2O/c1-4-7(2)9-8(6-12)5-11(3)10-9/h5-7H,4H2,1-3H3
• InChI Key： MKPPTYOCWYNALE-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)N=C1C(C)CC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 274.1±28.0 ºC (760 Torr),
• Flash Point: 119.6±24.0 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes